![molecular formula C16H17N5O2S2 B2437262 2-{[4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide CAS No. 886928-52-5](/img/structure/B2437262.png)
2-{[4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{[4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide is a useful research compound. Its molecular formula is C16H17N5O2S2 and its molecular weight is 375.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Applications
Research indicates that derivatives similar to the specified compound have been synthesized and evaluated for their antimicrobial properties. For instance, compounds synthesized with structural modifications in the triazole and thiadiazole moieties have shown potential as antimicrobial agents against a range of bacterial and fungal species. The structure–activity relationship studies suggest that certain modifications can enhance their efficacy against specific pathogens, underlining their importance in developing new antimicrobials (B. A. Baviskar, S. S. Khadabadi, & S. Deore, 2013; B. MahyavanshiJyotindra, A. ParmarKokila, & K. MahatoAnil, 2011).
Antiviral and Anti-HIV Activity
Derivatives of the specified compound have also been explored for their antiviral and anti-HIV activities. New naphthalene derivatives, for example, have been synthesized and tested for their inhibitory effects against HIV-1 and HIV-2, demonstrating the potential of such compounds in antiviral therapy (Nawar S. Hamad et al., 2010).
Cancer Research
In cancer research, analogs with acetamide and triazole components have been synthesized and tested for their antitumor activities. Compounds like bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) and its analogs have been investigated as glutaminase inhibitors, showing potential in inhibiting the growth of cancer cells. Such studies contribute to the development of new chemotherapeutic agents (K. Shukla et al., 2012).
Antioxidant Activity
Compounds structurally related to the specified acetamide have been assessed for their antioxidant activity. The evaluation is conducted through various in vitro assays such as DPPH, ABTS, and FRAP tests, highlighting the potential of these compounds in mitigating oxidative stress, which is implicated in numerous diseases (K. Chkirate et al., 2019).
Mechanism of Action
Target of Action
Similar compounds with a thiazole ring have been found to interact with a number of lipophilic amino acids . These interactions can influence various biological and physiological functions.
Mode of Action
It’s known that the phenyl, 1,3,4-thiadiazole, and benzothiophene cores of similar compounds interact with a number of lipophilic amino acids such as leu4607, ile406, ala410 . This interaction could potentially alter the function of these amino acids, leading to changes in the cellular processes they are involved in.
Biochemical Pathways
These include antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic pathways .
Pharmacokinetics
Thiazole, a component of the compound, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . This solubility profile could influence the compound’s bioavailability and distribution within the body.
Result of Action
Compounds with a similar thiazole structure have been found to possess a wide range of therapeutic properties, indicating that they can induce various molecular and cellular changes .
properties
IUPAC Name |
2-[(4-amino-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N5O2S2/c1-10-5-6-12(23-2)11(8-10)18-14(22)9-25-16-20-19-15(21(16)17)13-4-3-7-24-13/h3-8H,9,17H2,1-2H3,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHVAZHBWOOCOKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)CSC2=NN=C(N2N)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N5O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.